Cas no 218780-16-6 (12-HydroxyisodriMenin)

12-HydroxyisodriMenin is a specialized chemical compound primarily utilized in pharmaceutical and biochemical research. Its structural properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzymatic pathways. The compound exhibits notable stability under standard laboratory conditions, facilitating its handling and storage. Its hydroxyl group enhances reactivity, enabling precise modifications for tailored applications. Researchers value 12-HydroxyisodriMenin for its consistent purity and reproducibility, which are critical for experimental accuracy. While its exact applications may vary, it is often employed in studies involving metabolic regulation or drug development, where its defined chemical profile ensures reliable results.

12-HydroxyisodriMenin structure

Product Name:12-HydroxyisodriMenin

CAS No:218780-16-6

MF:C₁₅H₂₂O₃

MW:250.333384990692

CID:837062

PubChem ID:10944854

Update Time:2025-06-29

12-HydroxyisodriMenin Chemical and Physical Properties

Names and Identifiers

- 12-HydroxyisodriMenin
- (3S,5aS,9aS)-3-Hydroxy-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahyd ronaphtho[1,2-c]furan-1(3H)-one
- (+)-12alpha-Hydroxyisodrimenin
- (3S,5aS,9aS)-4,5,5a,6,7,8,9,9a-Octahydro-3-hydroxy-6,6,9a-trimethylnaphtho[1,2-c]furan-1(3H)-one
- 12-Hydroxydrim-8-en-11
- [ "12-Hydroxydrim-8-en-11", "12-olide" ]
- CS-0016296
- (3S,5aS,9aS)-3-hydroxy-6,6,9a-trimethyl-4,5,5a,7,8,9-hexahydro-3H-benzo[g][2]benzofuran-1-one
- HY-N1032
- AKOS040760923
- A-Hydroxyisodrimenin
- 218780-16-6
- FS-9577
- (+)-12
- Inchi： 1S/C15H22O3/c1-14(2)7-4-8-15(3)10(14)6-5-9-11(15)13(17)18-12(9)16/h10,12,16H,4-8H2,1-3H3/t10-,12-,15-/m0/s1
- InChI Key： QQRBWENXGSIZJM-WBIUFABUSA-N
- SMILES： O1C(C2=C([C@H]1O)CC[C@H]1C(C)(C)CCC[C@@]12C)=O

Computed Properties

Exact Mass: 250.15700
Monoisotopic Mass: 250.15689456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 435
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 418.1±33.0 °C at 760 mmHg
Flash Point: 176.7±18.2 °C
PSA: 46.53000
LogP: 2.78460
Vapor Pressure: 0.0±2.2 mmHg at 25°C

12-HydroxyisodriMenin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

12-HydroxyisodriMenin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H24720-5 mg	12-HydroxyisodriMenin	218780-16-6		5mg	¥4800.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2599-1 mg	12-Hydroxyisodrimenin	218780-16-6		1mg	￥2435.00	2022-04-26
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TargetMol Chemicals	TN2599-5mg	12-Hydroxyisodrimenin	218780-16-6		5mg	￥ 3710	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H24720-5mg	12-HydroxyisodriMenin	218780-16-6	,97.0%	5mg	¥5280.0	2023-09-07
A2B Chem LLC	AF65748-5mg	12-Hydroxyisodrimenin	218780-16-6	97.0%	5mg	$660.00	2024-04-20
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